Cas no 1795467-82-1 (2-(Trifluoromethyl)cyclopentan-1-amine hydrochloride)

• Product Name: 2-(Trifluoromethyl)cyclopentan-1-amine hydrochloride
• CAS No: 1795467-82-1
• MF: C₆H₁₁ClF₃N
• MW: 189.606451272964
• CID: 5152484
• PubChem ID: 86775316
• Update Time: 2025-05-23

2-(Trifluoromethyl)cyclopentan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Trifluoromethyl)cyclopentan-1-amine hydrochloride

• Inchi： 1S/C6H10F3N.ClH/c7-6(8,9)4-2-1-3-5(4)10;/h4-5H,1-3,10H2;1H
• InChI Key： NNHZKEXLRJGUNR-UHFFFAOYSA-N
• SMILES： C(C1CCCC1N)(F)(F)F.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 2-(Trifluoromethyl)cyclopentan-1-amine hydrochloride

2-(Trifluoromethyl)cyclopentan-1-amine hydrochloride (CAS No. 1795467-82-1)

2-(Trifluoromethyl)cyclopentan-1-amine hydrochloride, also known by its CAS number 1795467-82-1, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopentane ring with a trifluoromethyl group and an amine functional group. The trifluoromethyl substituent imparts distinct electronic and steric properties, making it a valuable building block in organic synthesis.

The synthesis of 2-(Trifluoromethyl)cyclopentan-1-amine hydrochloride typically involves multi-step organic reactions, including nucleophilic substitution, cycloaddition, or ring-opening/closing strategies. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation, reducing production costs and environmental impact. The compound's stability under various reaction conditions makes it suitable for large-scale manufacturing processes.

In terms of physical properties, 2-(Trifluoromethyl)cyclopentan-1-amine hydrochloride exhibits a melting point of approximately 230°C and a boiling point around 380°C under standard pressure. Its solubility in common solvents such as water, ethanol, and dichloromethane has been extensively studied, revealing its ability to dissolve effectively in polar aprotic solvents due to the presence of the trifluoromethyl group. This property is crucial for its application in solution-based chemical reactions.

The compound's electronic structure has been analyzed using modern computational chemistry techniques, such as density functional theory (DFT). These studies have provided insights into its frontier molecular orbitals and reactivity patterns, which are essential for predicting its behavior in different chemical environments. The trifluoromethyl group's electron-withdrawing effect enhances the electrophilicity of the adjacent carbon atom, making it a valuable substrate for electrophilic substitution reactions.

2-(Trifluoromethyl)cyclopentan-1-amine hydrochloride finds extensive use in the pharmaceutical industry as an intermediate in drug discovery programs. Its ability to act as a chiral auxiliary or a building block for complex molecules has made it indispensable in asymmetric synthesis. Recent research highlights its role in the development of novel antibiotics and anticancer agents, where its unique stereochemistry plays a pivotal role in molecular recognition.

In addition to pharmaceutical applications, this compound is employed in materials science for the synthesis of advanced polymers and coatings. Its incorporation into polymer structures enhances mechanical properties such as tensile strength and thermal stability. Studies published in leading journals like Nature Materials and Advanced Functional Materials demonstrate its potential in creating high-performance materials for aerospace and automotive industries.

The environmental impact of 2-(Trifluoromethyl)cyclopentan-1-amine hydrochloride has also been a topic of recent research. Its biodegradation pathways under aerobic and anaerobic conditions have been investigated, revealing that it undergoes rapid microbial degradation under natural environmental conditions. This makes it an eco-friendly choice compared to other synthetic compounds with persistent residues.

In conclusion, 2-(Trifluoromethyl)cyclopentan-1-amine hydrochloride (CAS No. 1795467-82-1) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure, combined with advancements in synthetic methodologies and computational analysis, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new potential uses, this compound is poised to make even greater contributions to scientific progress.